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Compound of Interest |

Compound Name: 4-Propanoyloxy DMT
CAS No.: 1373882-11-1
Cat. No.: B3025903
Get Quote
. J
Introduction

4-Propanoyloxy-N,N-dimethyltryptamine (4-PrO-DMT) is a synthetic tryptamine and a structural
analog of psilocybin.[1][2] It is considered a prodrug of psilocin (4-hydroxy-N,N-
dimethyltryptamine), the primary psychoactive metabolite of psilocybin.[3][4] Like its
counterparts, 4-PrO-DMT is believed to exert its primary effects through interaction with
serotonin receptors, particularly as an agonist at the 5-HT2A receptor.[2][3] Research in animal
models has demonstrated that 4-PrO-DMT produces psilocybin-like effects, including the head-
twitch response (HTR), which is mediated by 5-HT2A receptors.[1][2]

Beyond its classical psychedelic pathway, studies on the related compound N,N-
dimethyltryptamine (DMT) suggest potential roles in neurogenesis and neuroprotection
mediated by the sigma-1 receptor (Sig-1R).[5][6][7] This indicates that tryptamines may have
complex cellular effects beyond receptor agonism, including the potential to stimulate neural
stem cell differentiation and protect neurons from hypoxic stress.[5][7]

These application notes provide a comprehensive protocol for the preparation and
administration of 4-Propanoyloxy DMT to in vitro cell cultures. The goal is to enable
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researchers to systematically investigate its cytotoxicity, receptor engagement, downstream
signaling, and potential neurogenic effects in a controlled cellular environment.

Physicochemical Properties and Handling

Proper handling and preparation of 4-Propanoyloxy DMT are critical for reproducible
experimental outcomes. The compound's properties are summarized below.

Property Value Source
Molecular Formula C15H20N202 [81[9][10]
Molecular Weight 260.33 g/mol [819]

[3-[2-(dimethylamino)ethyl]-1H-
IUPAC Name , [9]
indol-4-yl] propanoate

4-PrO-DMT, O-
Synonyms propionylpsilocin, 4- [3][10]
Propionyloxy-DMT

N DMSO: 30 mg/mL; DMF: 30
Solubility [10]
mg/mL; Ethanol: 30 mg/mL

Storage Store at -20°C [10]

Stability > 4 years at -20°C [10]

Experimental Protocols

2.1. Required Materials

4-Propanoyloxy DMT (analytical grade)

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Phosphate-Buffered Saline (PBS), Caz*/Mg?* free, sterile

Appropriate cell line (e.g., SH-SY5Y neuroblastoma, primary cortical neurons, or neural stem
cells)
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Complete cell culture medium (e.g., DMEM/F12 with 10% FBS and 1% Penicillin-
Streptomycin)

Trypsin-EDTA solution (0.25%)

Sterile cell culture plates (e.g., 96-well for cytotoxicity, 6-well for protein analysis)

Standard cell culture equipment (incubator, biosafety cabinet, microscope)

2.2. Preparation of Stock Solution

Due to its high solubility in DMSO, a concentrated stock solution should be prepared to
minimize the final solvent concentration in the culture medium.

Aseptic Technique: Perform all steps in a sterile biosafety cabinet.

Calculation: To prepare a 10 mM stock solution of 4-Propanoyloxy DMT (MW: 260.33 g/mol
):

o Weigh out 2.6 mg of 4-Propanoyloxy DMT powder.

o Dissolve in 1 mL of sterile DMSO.

Dissolution: Vortex thoroughly until the powder is completely dissolved.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes (e.g., 20 pL) in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store aliquots at -20°C.

2.3. Cell Seeding and Culture

This protocol assumes a standard adherent cell line. Densities and timing should be optimized
for the specific cell line used.

» Cell Maintenance: Culture cells according to standard protocols, ensuring they are healthy
and in the logarithmic growth phase.[11][12]

e Harvesting: Wash cells with PBS, then detach them using Trypsin-EDTA. Neutralize the
trypsin with complete medium.[13]
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e Cell Counting: Perform a viable cell count using a hemocytometer or automated cell counter.

o Plating: Seed cells into the appropriate culture plates at a predetermined density. An
example for a 96-well plate is 5,000-10,000 cells per well.

 Incubation: Incubate the plates for 24 hours at 37°C and 5% CO: to allow cells to adhere and
recover before treatment.

2.4. Administration of 4-Propanoyloxy DMT

o Prepare Working Solutions: On the day of the experiment, thaw an aliquot of the 10 mM
stock solution. Prepare serial dilutions in sterile complete culture medium.

o Important: Ensure the final concentration of DMSO in the culture wells remains consistent
across all conditions (including vehicle control) and is non-toxic to the cells (typically <
0.5%).

» Vehicle Control: Prepare a vehicle control medium containing the same final concentration of
DMSO as the highest concentration of 4-Propanoyloxy DMT being tested.

o Treatment: Carefully remove the old medium from the cell culture wells. Add the prepared
media containing the desired final concentrations of 4-Propanoyloxy DMT (e.g., 0.1 uM, 1
puM, 10 uM, 50 pM, 100 uM) and the vehicle control.

e Incubation: Return the plates to the incubator for the desired treatment period (e.g., 24, 48,
or 72 hours).

Table 2: Example Dilution Scheme for a 96-Well Plate
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Stock Volume of Volume of Final Final DMSO %
Concentration  Stock (uL) Medium (pL) Concentration  (in 100 pL well)
10 mM (in
1 99 100 puM 0.1%
DMSO)
10 mM (in
0.5 99.5 50 uM 0.05%
DMSO)
10 mM (in
0.1 99.9 10 uM 0.01%
DMSO)
1 mM (1:10 from
0.1 99.9 1uM 0.001%
stock)
100 uM (1:100
0.1 99.9 0.1 uM 0.0001%
from stock)
DMSO (Vehicle) 1 99 ouM 0.1%

2.5. Post-Treatment Assays
Following incubation, various assays can be performed to assess the cellular response:

o Cytotoxicity Assays (e.g., MTT, LDH, Trypan Blue): To determine the concentration-
dependent effect of the compound on cell viability.

» Western Blotting: To analyze the expression or phosphorylation of key proteins in signaling
pathways (e.g., ERK, Akt downstream of 5-HT2A or Sig-1R).

e Immunofluorescence: To visualize cellular morphology or the expression of specific markers
(e.g., neuronal markers like B-111 tubulin or MAP2 in neurogenesis studies).

e Calcium Imaging: To measure intracellular calcium flux immediately following compound
administration as a marker of 5-HT2A receptor activation.

Visualized Workflow and Signaling Pathways

Experimental Workflow Diagram
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Diagram 1: Experimental Workflow

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025903?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

4-PrO-DMT

Esterase
ydrolysis

Psilocin

\
Geflular Envispnment
\\\ Agonist
\(Hypothesized)
AY

@

Agonist

/

5-HT2A Receptor

Sigma-1 Receptor
(ER/Mitochondria)

Gg/1l - PLC

Neuroprotection Neurogenesis
(Anti-Stress Response) (Stem Cell Differentiation)

Sigma-1R Pathway

IP3/DAG - Caz*

ERK/MAPK Activation

5-HT2A Pathway

Intracellular Pathways

Diagram 2: Proposed Signaling Pathways

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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